(2Z)-2-[(4-carbamoylphenyl)imino]-6-chloro-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(4-carbamoylphenyl)imino-6-chloro-N-(1,3-thiazol-2-yl)chromene-3-carboxamide
• InChI: InChI=1S/C20H13ClN4O3S/c21-13-3-6-16-12(9-13)10-15(18(27)25-20-23-7-8-29-20)19(28-16)24-14-4-1-11(2-5-14)17(22)26/h1-10H,(H2,22,26)(H,23,25,27)
• InChI Key: JGWAFIZEUYDADZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)N=C2C(=CC3=C(O2)C=CC(=C3)Cl)C(=O)NC4=NC=CS4
• Molecular Formula: C20H13ClN4O3S
• Molecular Weight: 424.9 g/mol

Description

Synthesis Analysis

Synthesis analysis involves studying the methods used to synthesize the compound. .

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the types of bonds that hold these atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds under various conditions, its reactivity, and the products formed during these reactions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, density, and chemical stability. These properties can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the molecular level. This is particularly relevant for biologically active compounds, such as drugs, which can interact with specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with a compound refer to its potential to cause harm to humans, animals, or the environment. This can include its toxicity, flammability, reactivity, and environmental impact.